Cas no 820237-78-3 (Butanoic acid, 4-(6-formyl-2-methyl-3-propoxyphenoxy)-)
820237-78-3 structure
Product Name:Butanoic acid, 4-(6-formyl-2-methyl-3-propoxyphenoxy)-
CAS No:820237-78-3
MF:C15H20O5
MW:280.316305160522
CID:700605
PubChem ID:11231317
Update Time:2025-04-19
Butanoic acid, 4-(6-formyl-2-methyl-3-propoxyphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 4-(6-formyl-2-methyl-3-propoxyphenoxy)-
- 4-(6-formyl-2-methyl-3-propoxyphenoxy)butanoic acid
- 820237-78-3
- 4-(6-formyl-2-methyl-3-propoxy-phenoxy)-butanoic acid
- GCRITXVZXMPZKG-UHFFFAOYSA-N
- DTXSID80459557
- SCHEMBL5451522
-
- Inchi: 1S/C15H20O5/c1-3-8-19-13-7-6-12(10-16)15(11(13)2)20-9-4-5-14(17)18/h6-7,10H,3-5,8-9H2,1-2H3,(H,17,18)
- InChI Key: GCRITXVZXMPZKG-UHFFFAOYSA-N
- SMILES: O(CCCC(=O)O)C1C(C=O)=CC=C(C=1C)OCCC
Computed Properties
- Exact Mass: 280.13107373g/mol
- Monoisotopic Mass: 280.13107373g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 9
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 72.8Ų
Butanoic acid, 4-(6-formyl-2-methyl-3-propoxyphenoxy)- Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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